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Compound of Interest

Compound Name: 2,3-Dimethylpentane

Cat. No.: B165511 Get Quote

Heptane, a saturated hydrocarbon with the molecular formula C₇H₁₆, serves as a fundamental

example of structural isomerism in organic chemistry. Isomers are molecules that share the

same molecular formula but possess different arrangements of atoms.[1] This guide provides a

detailed overview of 2,3-Dimethylpentane and its eight other structural isomers, outlining their

unique structural formulas and IUPAC nomenclature.

Understanding Structural Isomerism in Alkanes
Structural isomers, also known as constitutional isomers, have the same molecular formula but

differ in the connectivity of their atoms.[2] For alkanes such as heptane, this isomerism arises

from variations in the branching of the carbon skeleton. The C₇H₁₆ molecule exists in nine

distinct structural forms, ranging from a linear chain to highly branched structures.[3][4] These

structural differences, while seemingly minor, can lead to variations in physical properties like

boiling point, melting point, and density.

The Isomers of Heptane
The nine structural isomers of heptane are systematically named based on the IUPAC

(International Union of Pure and Applied Chemistry) nomenclature.[4][5] This system identifies

the longest continuous carbon chain as the parent alkane and denotes any attached alkyl

groups as substituents.

1. 2,3-Dimethylpentane
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2,3-Dimethylpentane is a branched-chain alkane. Its structure consists of a five-carbon parent

chain (pentane) with two methyl (-CH₃) groups attached to the second and third carbon atoms.

[6][7] The systematic numbering of the pentane chain ensures the locants (2 and 3) for the

methyl groups are the lowest possible. The molecular formula is CH₃–CH(CH₃)–CH(CH₃)–

CH₂–CH₃.[6]

The remaining eight structural isomers of C₇H₁₆ are detailed below.

2. n-Heptane This is the straight-chain isomer with all seven carbon atoms arranged in a

continuous, unbranched chain.[1]

3. 2-Methylhexane This isomer features a six-carbon parent chain (hexane) with a single

methyl group attached to the second carbon atom.[1]

4. 3-Methylhexane Similar to 2-methylhexane, this isomer has a hexane parent chain, but the

methyl group is attached to the third carbon atom.[1]

5. 2,2-Dimethylpentane This structure is based on a five-carbon pentane chain with two methyl

groups both attached to the second carbon atom.[1]

6. 2,4-Dimethylpentane This isomer also has a pentane parent chain, with two methyl groups

located on the second and fourth carbon atoms.[1]

7. 3,3-Dimethylpentane In this case, the two methyl groups are both attached to the third

carbon atom of the pentane chain.[1]

8. 3-Ethylpentane This isomer features a five-carbon pentane chain with a two-carbon ethyl (-

CH₂CH₃) group attached to the third carbon.[5]

9. 2,2,3-Trimethylbutane This is the most highly branched isomer of heptane, with a four-

carbon parent chain (butane) and three methyl groups attached at the second (two groups) and

third positions.[1]

Data Presentation: Isomers of C₇H₁₆
The following table summarizes the IUPAC names and condensed structural formulas for 2,3-
Dimethylpentane and its isomers for straightforward comparison.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://www.benchchem.com/product/b165511?utm_src=pdf-body
https://en.wikipedia.org/wiki/2,3-Dimethylpentane
https://m.youtube.com/watch?v=dKwg-za-HD0
https://en.wikipedia.org/wiki/2,3-Dimethylpentane
https://www.askiitians.com/forums/12-grade-chemistry-others/what-are-the-9-isomers-of-heptane-25_472969.htm
https://www.askiitians.com/forums/12-grade-chemistry-others/what-are-the-9-isomers-of-heptane-25_472969.htm
https://www.askiitians.com/forums/12-grade-chemistry-others/what-are-the-9-isomers-of-heptane-25_472969.htm
https://www.askiitians.com/forums/12-grade-chemistry-others/what-are-the-9-isomers-of-heptane-25_472969.htm
https://www.askiitians.com/forums/12-grade-chemistry-others/what-are-the-9-isomers-of-heptane-25_472969.htm
https://www.askiitians.com/forums/12-grade-chemistry-others/what-are-the-9-isomers-of-heptane-25_472969.htm
https://www.youtube.com/watch?v=fih6JiXMw70
https://www.askiitians.com/forums/12-grade-chemistry-others/what-are-the-9-isomers-of-heptane-25_472969.htm
https://www.benchchem.com/product/b165511?utm_src=pdf-body
https://www.benchchem.com/product/b165511?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b165511?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


IUPAC Name Condensed Structural Formula

n-Heptane CH₃(CH₂)₅CH₃

2-Methylhexane CH₃CH(CH₃)(CH₂)₃CH₃

3-Methylhexane CH₃CH₂CH(CH₃)(CH₂)₂CH₃

2,2-Dimethylpentane (CH₃)₃C(CH₂)₂CH₃

2,3-Dimethylpentane CH₃CH(CH₃)CH(CH₃)CH₂CH₃

2,4-Dimethylpentane CH₃CH(CH₃)CH₂CH(CH₃)CH₃

3,3-Dimethylpentane CH₃CH₂C(CH₃)₂CH₂CH₃

3-Ethylpentane CH₃CH₂CH(CH₂CH₃)CH₂CH₃

2,2,3-Trimethylbutane (CH₃)₃CCH(CH₃)₂

Logical Relationship of Heptane Isomers
The following diagram illustrates the relationship between the parent molecular formula and its

nine resulting structural isomers. Each isomer represents a unique arrangement of the same

constituent atoms.

Structural Isomers

C₇H₁₆

Molecular Formula

n-Heptane 2-Methylhexane 3-Methylhexane 2,2-Dimethylpentane 2,3-Dimethylpentane 2,4-Dimethylpentane 3,3-Dimethylpentane 3-Ethylpentane 2,2,3-Trimethylbutane

Click to download full resolution via product page

Caption: Relationship between the molecular formula C₇H₁₆ and its nine structural isomers.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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